Cas no 1023815-99-7 (8-(trifluoromethyl)quinoline-2-carboxylic acid)

8-(trifluoromethyl)quinoline-2-carboxylic acid Properties

Names and Identifiers

• 8-(trifluoromethyl)quinoline-2-carboxylic acid
• A850701
• 8-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLICACID
• 2-Quinolinecarboxylic acid, 8-(trifluoromethyl)-
• AMY26445
• 1023815-99-7
• YQB81599
• MFCD09881320
• DB-229663
• SB70325
• RLUWEWVQVYDBHB-UHFFFAOYSA-N
• CS-0439899
• SCHEMBL8059307
• AS-41962
• AKOS022494226
• DTXSID80598273
• 8-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLIC ACID
• +Expand

• MDL： MFCD09881320
• InChIKey： RLUWEWVQVYDBHB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H6F3NO2/c12-11(13,14)7-3-1-2-6-4-5-8(10(16)17)15-9(6)7/h1-5H,(H,16,17)
• SMILES： C1=CC2=C(C(=C1)C(F)(F)F)N=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 241.03506292g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 241.03506292g/mol
• Heavy Atom Count: 17
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų